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Compound of Interest

Compound Name: 4-(Aminomethyl)benzonitrile

Cat. No.: B084873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Aminomethyl)benzonitrile is a bifunctional organic compound that serves as a valuable

building block in medicinal chemistry and materials science. Its structure, featuring a primary

amine and a nitrile group attached to a benzene ring, allows for versatile chemical

modifications. This guide provides a comprehensive overview of the known physical properties

of 4-(Aminomethyl)benzonitrile and its hydrochloride salt, detailed experimental protocols for

their determination, and a visualization of its synthetic pathway.

Core Physical Properties
The physical characteristics of 4-(Aminomethyl)benzonitrile are crucial for its handling,

application in synthesis, and for predicting its behavior in various chemical and biological

systems. The data presented below has been compiled from various sources, with a distinction

made between the free base and its more commonly available hydrochloride salt.

Quantitative Data Summary
The physical properties of both the free base and the hydrochloride salt of 4-
(Aminomethyl)benzonitrile are summarized in the tables below for ease of comparison.

Table 1: Physical Properties of 4-(Aminomethyl)benzonitrile (Free Base)
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Property Value Source

CAS Number 10406-25-4 [1][2][3][4]

Molecular Formula C₈H₈N₂ [1][2][3][4]

Molecular Weight 132.16 g/mol [1][4]

Appearance White solid [5]

Boiling Point 275.4 °C at 760 mmHg [5]

Density 1.1 g/cm³ [5]

pKa (Predicted) 8.47 ± 0.10 [5]

Refractive Index 1.573 [5]

Flash Point 120.4 °C [5]

Vapor Pressure 0.0051 mmHg at 25°C [5]

Table 2: Physical Properties of 4-(Aminomethyl)benzonitrile Hydrochloride
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Property Value Source

CAS Number 15996-76-6 [6][7][8][9][10][11][12]

Molecular Formula C₈H₉ClN₂ [6][12]

Molecular Weight 168.62 g/mol [7][12]

Appearance
White to off-white crystalline

solid
[6][11]

Melting Point 274-279 °C (lit.) [7][10]

Solubility

Slightly soluble in DMSO,

Methanol, and Water.[10][13]

Almost transparent in water.

[13] A stock solution of 100

mg/mL (593.05 mM) in DMSO

is possible with ultrasonic

treatment.[14]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of organic compounds like 4-(Aminomethyl)benzonitrile.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a useful indicator of purity.

Methodology: Capillary Method

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a

thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer or placed in a designated

slot in a melting point apparatus. The apparatus is heated slowly, typically at a rate of 1-2 °C

per minute as the melting point is approached.
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Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last solid particle melts is

recorded as the end of the melting range. For a pure compound, this range is typically

narrow (0.5-2 °C).

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology: Micro Boiling Point Determination

Sample Preparation: A small amount of the liquid is placed in a small test tube or a fusion

tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.

Apparatus Setup: The test tube is attached to a thermometer and heated in a suitable

heating bath (e.g., an oil bath or a heating block).

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is then discontinued, and the liquid is allowed to cool. The

temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Shake-Flask Method

Preparation of a Saturated Solution: An excess amount of the solid compound is added to a

known volume of the solvent (e.g., water, DMSO, methanol) in a flask.

Equilibration: The flask is sealed and agitated at a constant temperature for a prolonged

period (typically 24-48 hours) to ensure that equilibrium is reached and the solution is

saturated.[15]
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Phase Separation: The undissolved solid is separated from the solution by filtration or

centrifugation.[15]

Quantification: The concentration of the solute in the clear, saturated solution is determined

using a suitable analytical technique, such as UV-Vis spectroscopy, HPLC, or by evaporating

the solvent and weighing the residue. The result is expressed in units such as g/L, mg/mL, or

mol/L.

pKa Determination
The pKa is a measure of the acidity of a compound. For an amine, it refers to the pKa of its

conjugate acid.

Methodology: Potentiometric Titration

Sample Preparation: A precise amount of the amine is dissolved in a known volume of water

or a suitable solvent.

Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) while

the pH of the solution is continuously monitored using a calibrated pH meter.

Data Analysis: A titration curve is constructed by plotting the pH of the solution against the

volume of titrant added. The pKa is determined from the pH at the half-equivalence point,

which is the point where half of the amine has been protonated.

Mandatory Visualization
Since 4-(Aminomethyl)benzonitrile is a synthetic building block rather than a component of a

biological signaling pathway, a diagram illustrating a common synthetic workflow is provided

below.
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Caption: A typical synthetic workflow for 4-(Aminomethyl)benzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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